Cas no 2229667-10-9 (2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole)

• Product Name: 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole
• CAS No: 2229667-10-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6013449
• PubChem ID: 165624348
• Update Time: 2025-10-23

2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole
• EN300-1787361
• 2229667-10-9

• Inchi： 1S/C11H10N2O2S/c14-13(15)8-4-3-7-11-12-9-5-1-2-6-10(9)16-11/h1-2,4-6,8H,3,7H2/b8-4+
• InChI Key： VZUKZCPTKNXXTD-XBXARRHUSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87Ų

Additional information on 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole

Research Brief on 2-(4-Nitrobut-3-en-1-yl)-1,3-benzothiazole (CAS: 2229667-10-9): Recent Advances and Applications

The compound 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole (CAS: 2229667-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies highlight the role of 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole as a versatile scaffold for drug discovery. Its benzothiazole core, combined with the nitrobutenyl side chain, offers a promising pharmacophore for targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of inflammatory responses, with IC50 values in the low micromolar range against key cytokines like TNF-α and IL-6.

Mechanistic investigations reveal that this compound exhibits dual functionality: it acts as a Michael acceptor due to the nitrobutenyl moiety, enabling covalent interactions with cysteine residues in target proteins, while the benzothiazole ring contributes to π-stacking interactions with aromatic amino acids. This dual mechanism has been exploited in the design of novel kinase inhibitors, particularly against JAK and BTK family kinases, as reported in a recent ACS Chemical Biology publication.

From a synthetic chemistry perspective, several innovative routes to 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole have been developed. A 2024 Organic Letters paper described a one-pot cascade reaction involving thiol-ene click chemistry followed by nitroalkene formation, achieving yields of 78% with excellent regioselectivity. This advancement addresses previous challenges in controlling the stereochemistry of the nitrobutenyl side chain.

In the realm of antibacterial research, derivatives of this compound have shown remarkable activity against drug-resistant strains. A structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry identified that halogen substitutions at the 5-position of the benzothiazole ring significantly enhanced activity against MRSA, with MIC values as low as 2 μg/mL.

Looking forward, the unique chemical properties of 2-(4-nitrobut-3-en-1-yl)-1,3-benzothiazole position it as a promising lead compound for multiple therapeutic areas. Current research efforts are focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The compound's ability to covalently modify biological targets while maintaining good selectivity makes it particularly attractive for addressing challenging drug targets in oncology and autoimmune diseases.